Cas no 2142278-77-9 (4-(2,2-Dimethylpropyl)oxolan-3-ol)

• Product Name: 4-(2,2-Dimethylpropyl)oxolan-3-ol
• CAS No: 2142278-77-9
• MF: C₉H₁₈O₂
• MW: 158.238023281097
• CID: 5761765
• PubChem ID: 165597446
• Update Time: 2025-11-02

4-(2,2-Dimethylpropyl)oxolan-3-ol Chemical and Physical Properties

Names and Identifiers

• EN300-1627330
• 4-(2,2-dimethylpropyl)oxolan-3-ol
• 2142278-77-9
• 4-(2,2-Dimethylpropyl)oxolan-3-ol

• Inchi： 1S/C9H18O2/c1-9(2,3)4-7-5-11-6-8(7)10/h7-8,10H,4-6H2,1-3H3
• InChI Key： NNGUNMRIGBUWDF-UHFFFAOYSA-N
• SMILES： O1CC(C(C1)CC(C)(C)C)O

Computed Properties

• Exact Mass: 158.130679813g/mol
• Monoisotopic Mass: 158.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 126
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 29.5Ų

Additional information on 4-(2,2-Dimethylpropyl)oxolan-3-ol

Comprehensive Guide to 4-(2,2-Dimethylpropyl)oxolan-3-ol (CAS No. 2142278-77-9): Properties, Applications, and Market Insights

4-(2,2-Dimethylpropyl)oxolan-3-ol (CAS No. 2142278-77-9) is a specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and fine chemical synthesis. This compound, characterized by its unique oxolan-3-ol structure substituted with a 2,2-dimethylpropyl group, offers versatile reactivity and potential applications. Its molecular formula and structural features make it a valuable intermediate in modern synthetic chemistry.

The growing demand for high-purity chemical intermediates in drug discovery and material science has propelled research into compounds like 4-(2,2-Dimethylpropyl)oxolan-3-ol. Researchers and manufacturers frequently search for "CAS 2142278-77-9 suppliers" or "oxolan-3-ol derivatives applications," reflecting the compound's relevance in industrial and academic settings. Its stability and functional group compatibility make it particularly useful for constructing complex molecular architectures.

From a chemical perspective, 4-(2,2-Dimethylpropyl)oxolan-3-ol exhibits interesting physical properties. The compound typically appears as a colorless to pale yellow liquid at room temperature, with moderate solubility in common organic solvents. The presence of both hydroxyl and ether functionalities in its oxolan-3-ol core allows for diverse chemical transformations, making it a flexible building block in synthetic routes.

In pharmaceutical applications, this compound serves as a precursor for various bioactive molecules. Recent trends in "green chemistry intermediates" and "sustainable synthesis" have highlighted the importance of such versatile intermediates that can reduce synthetic steps. The 2,2-dimethylpropyl moiety contributes to enhanced lipophilicity, which can be advantageous in drug design for improving membrane permeability.

The agrochemical industry has shown interest in 4-(2,2-Dimethylpropyl)oxolan-3-ol derivatives as potential plant growth regulators or pesticide intermediates. With increasing global focus on "crop protection chemicals" and "eco-friendly agrochemicals," researchers are exploring how modifications to the oxolan-3-ol structure can yield compounds with improved biological activity and environmental profiles.

Market analysis indicates steady growth in demand for specialty chemicals like CAS 2142278-77-9, particularly in regions with strong pharmaceutical and agrochemical manufacturing bases. Suppliers often highlight the compound's "high purity grade" and "consistent quality" as key selling points, addressing industry needs for reliable raw materials in sensitive synthetic processes.

Synthetic methodologies for producing 4-(2,2-Dimethylpropyl)oxolan-3-ol continue to evolve, with recent patents focusing on more efficient catalytic processes. The development of "atom-economical synthesis" routes aligns with current industry priorities, reducing waste and improving sustainability. These advancements make the compound more accessible for research and commercial applications.

Analytical characterization of 4-(2,2-Dimethylpropyl)oxolan-3-ol typically involves techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis. The availability of detailed "spectral data for CAS 2142278-77-9" is crucial for quality control and research purposes, with many laboratories maintaining comprehensive databases of such information.

Storage and handling recommendations for this compound emphasize standard organic chemical precautions. While not classified as hazardous under normal conditions, proper "chemical storage protocols" should be followed to maintain stability and purity. The compound's shelf life can be extended through appropriate storage conditions, an important consideration for inventory management.

Future research directions for 4-(2,2-Dimethylpropyl)oxolan-3-ol may explore its potential in emerging fields such as "biodegradable materials" or "renewable energy applications." The compound's structural features suggest possible utility in polymer chemistry or as a component in advanced material systems, areas that are receiving increased investment globally.

For researchers considering CAS 2142278-77-9 for their projects, thorough literature review is recommended. Many recent publications discuss derivatives and analogs of oxolan-3-ol compounds, providing valuable insights into structure-activity relationships and synthetic strategies. These resources can help optimize experimental approaches and identify potential applications.

In conclusion, 4-(2,2-Dimethylpropyl)oxolan-3-ol represents an important building block in modern chemical synthesis. Its combination of stability, reactivity, and structural features makes it valuable across multiple industries. As chemical research continues to advance, compounds like CAS 2142278-77-9 will likely play increasingly significant roles in developing new materials, pharmaceuticals, and agrochemicals.